Cas no 314061-17-1 (1-4-(3-Nitrophenyl)piperazin-1-ylethan-1-one)
314061-17-1 structure
Product Name:1-4-(3-Nitrophenyl)piperazin-1-ylethan-1-one
CAS No:314061-17-1
MF:C12H15N3O3
MW:249.265802621841
CID:1110709
PubChem ID:11075843
Update Time:2025-04-20
1-4-(3-Nitrophenyl)piperazin-1-ylethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-[4-(3-nitrophenyl)-1-piperazinyl]-Ethanone
- 1-acetyl-4-(3-nitrophenyl)piperazine
- SCHEMBL2655952
- 1-[4-(3-Nitrophenyl)-piperazin-1-yl]-ethanone
- ZEVQFEXNVZZJNM-UHFFFAOYSA-N
- DB-311743
- 1-[4-(3-nitrophenyl)piperazin-1-yl]ethan-1-one
- EN300-156079
- 1-[4-(3-nitrophenyl)piperazin-1-yl]ethanone
- 314061-17-1
- 1-4-(3-Nitrophenyl)piperazin-1-ylethan-1-one
-
- Inchi: 1S/C12H15N3O3/c1-10(16)13-5-7-14(8-6-13)11-3-2-4-12(9-11)15(17)18/h2-4,9H,5-8H2,1H3
- InChI Key: ZEVQFEXNVZZJNM-UHFFFAOYSA-N
- SMILES: O=C(C)N1CCN(C2C=CC=C(C=2)[N+](=O)[O-])CC1
Computed Properties
- Exact Mass: 249.11145
- Monoisotopic Mass: 249.11134135g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 69.4Ų
Experimental Properties
- PSA: 66.69
1-4-(3-Nitrophenyl)piperazin-1-ylethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N498588-25mg |
1-[4-(3-Nitrophenyl)piperazin-1-yl]ethan-1-one |
314061-17-1 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N498588-50mg |
1-[4-(3-Nitrophenyl)piperazin-1-yl]ethan-1-one |
314061-17-1 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | N498588-250mg |
1-[4-(3-Nitrophenyl)piperazin-1-yl]ethan-1-one |
314061-17-1 | 250mg |
$ 295.00 | 2022-06-03 | ||
| Enamine | EN300-156079-0.05g |
1-[4-(3-nitrophenyl)piperazin-1-yl]ethan-1-one |
314061-17-1 | 95% | 0.05g |
$64.0 | 2023-06-08 | |
| Enamine | EN300-156079-0.1g |
1-[4-(3-nitrophenyl)piperazin-1-yl]ethan-1-one |
314061-17-1 | 95% | 0.1g |
$96.0 | 2023-06-08 | |
| Enamine | EN300-156079-0.25g |
1-[4-(3-nitrophenyl)piperazin-1-yl]ethan-1-one |
314061-17-1 | 95% | 0.25g |
$136.0 | 2023-06-08 | |
| Enamine | EN300-156079-0.5g |
1-[4-(3-nitrophenyl)piperazin-1-yl]ethan-1-one |
314061-17-1 | 95% | 0.5g |
$256.0 | 2023-06-08 | |
| Enamine | EN300-156079-1.0g |
1-[4-(3-nitrophenyl)piperazin-1-yl]ethan-1-one |
314061-17-1 | 95% | 1g |
$355.0 | 2023-06-08 | |
| Enamine | EN300-156079-2.5g |
1-[4-(3-nitrophenyl)piperazin-1-yl]ethan-1-one |
314061-17-1 | 95% | 2.5g |
$697.0 | 2023-06-08 | |
| Enamine | EN300-156079-5.0g |
1-[4-(3-nitrophenyl)piperazin-1-yl]ethan-1-one |
314061-17-1 | 95% | 5g |
$1033.0 | 2023-06-08 |
1-4-(3-Nitrophenyl)piperazin-1-ylethan-1-one Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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